2-chloro-5-iodo-N-(4-nitrophenyl)benzamide

• IUPAC Name: 2-chloro-5-iodo-N-(4-nitrophenyl)benzamide
• InChI: InChI=1S/C13H8ClIN2O3/c14-12-6-1-8(15)7-11(12)13(18)16-9-2-4-10(5-3-9)17(19)20/h1-7H,(H,16,18)
• InChI Key: LEXAWGDBKBBNEH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NC(=O)C2=C(C=CC(=C2)I)Cl)[N+](=O)[O-]
• Molecular Formula: C13H8ClIN2O3
• Molecular Weight: 402.57 g/mol

Description

2-chloro-5-iodo-N-(4-nitrophenyl)benzamide is a chemical compound that has been widely used in scientific research. This compound is known for its unique properties and has been used in various studies to understand its mechanism of action and its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 2-chloro-5-iodo-N-(4-nitrophenyl)benzamide is not fully understood. However, it has been shown to interact with various proteins and enzymes in the body, including kinases, phosphatases, and ion channels. This compound has been reported to inhibit the activity of various kinases, such as protein kinase C (PKC) and mitogen-activated protein kinase (MAPK). It has also been shown to activate the activity of various phosphatases, such as protein tyrosine phosphatase 1B (PTP1B). Additionally, it has been reported to modulate the activity of various ion channels, such as TRPV1 and TRPA1.
Biochemical and Physiological Effects:
2-chloro-5-iodo-N-(4-nitrophenyl)benzamide has been shown to have various biochemical and physiological effects. This compound has been reported to induce apoptosis in cancer cells by inhibiting the activity of PKC and MAPK. It has also been shown to regulate glucose homeostasis by activating the activity of PTP1B. Additionally, it has been reported to modulate pain and inflammation by interacting with ion channels such as TRPV1 and TRPA1.

Advantages and Limitations for Lab Experiments

2-chloro-5-iodo-N-(4-nitrophenyl)benzamide has several advantages for lab experiments. This compound is easy to synthesize, and the yield is usually high. It is also stable and can be stored for a long time. Additionally, this compound has been extensively studied, and its mechanism of action and biochemical and physiological effects are well understood. However, there are also some limitations to using this compound in lab experiments. For example, this compound may have off-target effects, and its use may not be suitable for certain experimental models.

Future Directions

There are several future directions for the use of 2-chloro-5-iodo-N-(4-nitrophenyl)benzamide in scientific research. One direction is to study the structure-activity relationship of this compound and to develop new derivatives with improved potency and selectivity. Another direction is to investigate the role of this compound in various disease models, such as cancer, diabetes, and pain. Additionally, this compound can be used as a tool to study the mechanism of action of various proteins and enzymes in the body. Overall, the use of 2-chloro-5-iodo-N-(4-nitrophenyl)benzamide in scientific research has great potential for advancing our understanding of various biological processes and for developing new drugs.

Scientific Research Applications

2-chloro-5-iodo-N-(4-nitrophenyl)benzamide has been widely used in scientific research as a tool to study various biological processes. This compound has been used to investigate the mechanism of action of various enzymes, receptors, and ion channels. It has also been used to study the structure-activity relationship of various compounds and to develop new drugs.